Cas no 1160254-95-4 (2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160254-95-4
• MF: C₂₀H₁₈ClNO
• MW: 323.816024303436
• MDL: MFCD03421239
• CID: 4682302
• Update Time: 2025-05-21

2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHYLPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• BBL014645
• STL197054
• R7141
• 4-quinolinecarbonyl chloride, 2-(3,4-dimethylphenyl)-6,8-dimethyl-
• 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421239
• Inchi： 1S/C20H18ClNO/c1-11-7-14(4)19-16(8-11)17(20(21)23)10-18(22-19)15-6-5-12(2)13(3)9-15/h5-10H,1-4H3
• InChI Key： YRSWZDDYOVRHHM-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=C(C)C(C)=C2)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 439
• Topological Polar Surface Area: 30

Additional information on 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

Introduction to 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160254-95-4)

2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160254-95-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of quinoline, a heterocyclic aromatic compound with a wide range of applications in the development of novel drugs and therapeutic agents. The unique structural features of 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride consists of a quinoline core substituted with dimethyl groups at positions 6 and 8, and a carbonyl chloride group at position 4. Additionally, the phenyl ring attached to the quinoline core is substituted with dimethyl groups at positions 3 and 4. This intricate arrangement of functional groups imparts specific chemical properties and reactivity to the compound, making it suitable for various synthetic transformations.

In recent years, 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the effectiveness of quinoline derivatives in inhibiting viral replication, particularly against RNA viruses such as influenza and coronaviruses. The presence of the carbonyl chloride group in 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride allows for facile derivatization to form amides and esters, which can be further optimized for enhanced antiviral activity.

Beyond antiviral applications, 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride has also shown promise in the development of anticancer drugs. Studies have demonstrated that certain quinoline derivatives exhibit potent cytotoxic effects against various cancer cell lines. The structural modifications introduced by the dimethyl substitutions and the carbonyl chloride group may enhance the compound's ability to interact with specific cellular targets, such as kinases and DNA-binding proteins. This makes 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride a valuable starting material for the design and synthesis of novel anticancer agents.

The synthetic versatility of 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride extends to its use in the preparation of fluorescent probes and imaging agents. Quinoline derivatives are known for their strong fluorescence properties, which can be exploited for bioanalytical applications such as fluorescence microscopy and flow cytometry. The ability to introduce functional groups through the carbonyl chloride moiety allows for the creation of tailored probes with specific binding affinities and emission characteristics.

In addition to its pharmaceutical applications, 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride has potential uses in materials science and organic electronics. Quinoline-based compounds have been investigated for their electronic properties and have found applications in organic light-emitting diodes (OLEDs) and organic photovoltaic devices. The presence of electron-withdrawing groups such as the carbonyl chloride can influence the electronic structure and charge transport properties of these materials, making them suitable for advanced technological applications.

The synthesis of 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride typically involves multistep procedures that require careful control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for preparing this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the dimethyl substitutions on the phenyl ring with high regioselectivity. These improvements not only enhance the accessibility of 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride but also facilitate its large-scale production for industrial applications.

In conclusion, 2-(3,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160254-95-4) is a versatile organic compound with significant potential in various fields including medicinal chemistry, materials science, and bioanalytical applications. Its unique structural features and reactivity make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic properties. Ongoing research continues to uncover new applications and optimize its use in developing innovative solutions for healthcare and technology.